Cas no 100567-91-7 (1H-1,2,4-Triazole-1-ethanol,a,a-bis(2,4-difluorophenyl)-)

1H-1,2,4-Triazole-1-ethanol,a,a-bis(2,4-difluorophenyl)- structure
100567-91-7 structure
Product Name:1H-1,2,4-Triazole-1-ethanol,a,a-bis(2,4-difluorophenyl)-
CAS No:100567-91-7
MF:C16H11F4N3O
MW:337.27165722847
CID:150487
PubChem ID:135384
Update Time:2025-04-19

1H-1,2,4-Triazole-1-ethanol,a,a-bis(2,4-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-1-ethanol,a,a-bis(2,4-difluorophenyl)-
    • 1H-1,2,4-Triazole-1-ethanol, alpha,alpha-bis(2,4-difluorophenyl)-
    • 2-[3,5-bis(2,4-difluorophenyl)-1,2,4-triazol-1-yl]ethanol
    • Α-Α-BIS(2,4-DIFLUOROPHENYL)-1H-1,2,4-TRIAZOLE-1-ETHANOL
    • 1,1-bis(2,4-difluorophenyl)-2-(1,2,4-triazol-1-yl)ethanol
    • ICI 178805
    • 100567-91-7
    • 1,1-Bis(2,4-difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-ol
    • DTXSID00905586
    • 1H-1,2,4-Triazole-1-ethanol,alpha-alpha-bis(2,4-difluorophenyl)
    • Inchi: 1S/C16H11F4N3O/c17-10-1-3-12(14(19)5-10)16(24,7-23-9-21-8-22-23)13-4-2-11(18)6-15(13)20/h1-6,8-9,24H,7H2
    • InChI Key: LVQBJQDAJJCJIZ-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C(C1C=CC(=CC=1F)F)(CN1C=NC=N1)O)F

Computed Properties

  • Exact Mass: 337.08393
  • Monoisotopic Mass: 337.083825
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 50.9

Experimental Properties

  • Density: 1.41
  • Boiling Point: 499.1°Cat760mmHg
  • Flash Point: 255.6°C
  • Refractive Index: 1.579
  • PSA: 50.94
  • LogP: 3.16080
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